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Compound of Interest

Compound Name: 2-Cyano-3-hydroxypyridine

Cat. No.: B1345529 Get Quote

Essential Safety and Handling Guide for 2-
Cyano-3-hydroxypyridine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate, essential safety and

logistical information for handling 2-Cyano-3-hydroxypyridine, including personal protective

equipment (PPE), operational protocols, and disposal plans.

Hazard Summary
2-Cyano-3-hydroxypyridine is a compound that requires careful handling due to its potential

health hazards. It is harmful if swallowed, can cause skin and serious eye irritation, and may

lead to respiratory irritation.[1][2] Adherence to the safety protocols outlined below is crucial to

minimize risk.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling 2-Cyano-3-hydroxypyridine.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield is required when there is

a potential for splashing.[1][3]

Eye protection should be

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[4]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene, butyl

rubber).[3] Protective clothing,

such as a lab coat or gown, to

prevent skin contact.[1]

Gloves must be inspected

before use and should be

changed regularly, typically

every 30 to 60 minutes.[5]

Contaminated gloves should

be disposed of properly.[4][5]

For significant exposure risk,

impervious clothing and boots

are recommended.[6]

Respiratory

An approved respirator should

be used if ventilation is

inadequate or when dust or

aerosols may be generated.[1]

[6]

For dust, an N-95 or N-100

particulate respirator may be

sufficient.[5] For larger spills or

situations with high vapor

concentrations, a chemical

cartridge-type respirator or a

self-contained breathing

apparatus (SCBA) may be

necessary.[1][5]

Operational Plan: Handling and Storage
Proper operational procedures are critical to ensure safety. The following workflow outlines the

key steps for handling 2-Cyano-3-hydroxypyridine in a laboratory setting.
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Figure 1. Standard workflow for safely handling 2-Cyano-3-hydroxypyridine.
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Key Handling and Storage Procedures:

Ventilation: Always handle 2-Cyano-3-hydroxypyridine in a well-ventilated area, such as a

chemical fume hood.[1][6]

Avoid Inhalation and Contact: Avoid breathing dust, fumes, or vapors.[6] Prevent contact with

skin and eyes.[6]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[1][7] Wash

hands thoroughly after handling.[1][6]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[6][8] Keep

it away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[8]

Disposal Plan
Proper disposal of 2-Cyano-3-hydroxypyridine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused or Waste Product

Dispose of contents at an approved waste

disposal plant.[8][9] All disposal practices must

be in accordance with local, state, and federal

regulations.[9]

Contaminated PPE

Contaminated gloves, clothing, and other

disposable PPE should be placed in a sealed

container and disposed of as hazardous waste.

Empty Containers

Containers can be triple-rinsed (or equivalent)

and offered for recycling or reconditioning.[6]

Alternatively, the packaging can be punctured to

make it unusable for other purposes and then

disposed of in a sanitary landfill.[6]

Emergency Procedures
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In case of accidental exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[2][6] Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[6] Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

[6] Never give anything by mouth to an

unconscious person and call a poison control

center or doctor immediately.[6]

Spills

Evacuate the area. Wear appropriate PPE,

including respiratory protection.[6] Prevent

further leakage if safe to do so.[6] Sweep up the

solid material, avoiding dust formation, and

place it in a suitable container for disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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